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Abstract

This technical guide provides a comprehensive overview of the chemical structure elucidation
of 3-hydroxy-3-methylpentanedinitrile. Due to the limited availability of direct experimental
data for this specific compound, this guide synthesizes information from publicly available
databases and leverages spectroscopic data from structurally similar molecules to predict its
characteristics. This document outlines the compound's fundamental properties, proposes a
synthetic route, and presents predicted spectroscopic data (*H NMR, 3C NMR, IR, and Mass
Spectrometry) crucial for its identification and characterization. Furthermore, a plausible
metabolic pathway involving cytochrome P450 enzymes is proposed, offering insights into its
potential biotransformation. This guide serves as a valuable resource for researchers working
with or anticipating the synthesis and characterization of 3-hydroxy-3-methylpentanedinitrile.

Chemical Identity and Properties

3-Hydroxy-3-methylpentanedinitrile is an organic compound with the molecular formula
CeH11NO.[1] It features a pentanenitrile backbone with a hydroxyl and a methyl group attached
to the third carbon atom.
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Table 1: Chemical Identifiers and Computed Properties

Property Value Source
IUPAC Name 3-nydroxy-3- PubChem[1]
methylpentanenitrile

Molecular Formula CeH11NO PubChem[1]
Molecular Weight 113.16 g/mol PubChem[1]
CAS Number 14368-30-0 PubChem[1]
SMILES CCC(C)(CC#N)O PubChem([1]
Topological Polar Surface Area 44 A2 PubChem[1]
XLogP3 0.4 PubChem[1]

Proposed Synthesis

While a specific experimental protocol for the synthesis of racemic 3-hydroxy-3-
methylpentanedinitrile is not readily available in the reviewed literature, a plausible synthetic
route can be proposed based on established organic chemistry principles. A common method
for the synthesis of 3-hydroxynitriles is the addition of a cyanide source to a ketone.

Proposed Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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